2,3-Dihydroisoginkgetin

• Molecular Formula: C32H24O10
• Molecular Weight: 568.5 g/mol
• InChI: InChI=1S/C32H24O10/c1-39-18-6-3-15(4-7-18)26-14-24(38)31-22(36)12-21(35)29(32(31)42-26)19-9-16(5-8-25(19)40-2)27-13-23(37)30-20(34)10-17(33)11-28(30)41-27/h3-12,14,27,33-36H,13H2,1-2H3/t27-/m0/s1
• InChIKey: DAZOCAXXKGNMBF-MHZLTWQESA-N

2,3-Dihydroisoginkgetin: Key Identifiers & Procurement

2,3-Dihydroisoginkgetin (also known as 2,3-dihydro-4',4'''-di-O-methylamentoflavone) is a biflavonoid compound classified within the 3′-8″ biflavone structural family. It is a naturally occurring constituent, identified in the leaves of Ginkgo biloba L. and in Podocarpus macrophyllus var. macrophyllus [1], [2]. Functionally, it is primarily characterized as an inhibitor of the enzyme tyrosinase, a critical and rate-limiting enzyme in the melanin biosynthesis pathway , .

Study Type Tyrosinase inhibition research

Cell Model Human epidermal melanocytes (HEMn)

Profile Reported anti-tyrosinase activity with lower cytotoxicity in melanocytes

• [1] Šamec D, Karalija E, Dahija S, Hassan ST. Biflavonoids: Important Contributions to the Health Benefits of Ginkgo (Ginkgo biloba L.). Plants. 2022; 11(10):1381. View Source
• [2] Jin JM, Liu XK, Teng RW, Yang CR. New Constituent from Podocarpus macrophyllus var. macrophyllus Shows Anti-tyrosinase Effect and Regulates Tyrosinase-Related Proteins and mRNA in Human Epidermal Melanocytes. Chemical & Pharmaceutical Bulletin. 2007. View Source

2,3-Dihydroisoginkgetin – Generic Substitution Not Appropriate

While ginkgo-derived biflavonoids like isoginkgetin, ginkgetin, and sciadopitysin share a common biosynthetic origin, they exhibit distinct and non-overlapping biological targets. For instance, isoginkgetin is characterized as a pre-mRNA splicing and MMP-9 inhibitor , and ginkgetin is known as a Wnt signaling inhibitor (IC50 = 5.92 μM) . 2,3-Dihydroisoginkgetin, in contrast, is functionally annotated as a tyrosinase inhibitor, with its specific profile defined by a 36.84% inhibition of the enzyme at 0.1 mM . This fundamental divergence in molecular targets renders generic class substitution unsuitable for applications specifically requiring modulation of melanogenesis pathways via tyrosinase inhibition.

Anti-tyrosinase Activity In-class analogs sciadopitysin and isoginkgetin may lack comparable anti-tyrosinase activity in HEMn cells; generic biflavonoid selection risks reduced assay response.

Toxicity Context Certain Ginkgo biflavonoids have been associated with hepatic and renal toxicity in preclinical studies; the target compound was not part of that toxicity panel and showed lower melanocyte cytotoxicity.

Compound Identity Generic or mixed biflavonoid procurement may introduce unknown toxicity or inactivity risk; exact compound identity must be verified for cell-based pigmentation studies.

2,3-Dihydroisoginkgetin Comparative Evidence

Tyrosinase Inhibition vs. Sciadopitysin & Isoginkgetin in HEMn

In a standardized cellular tyrosinase inhibition assay using human epidermal melanocytes (HEMn), 2,3-Dihydroisoginkgetin (compound 5 in the source study) exhibited an IC50 value of 0.098 mM (98 μM) [1]. This activity can be contextualized by comparison with other known natural tyrosinase inhibitors reported in the literature: Kurarinol (IC50 = 0.1 μM) is significantly more potent, while Trifolirhizin (IC50 = 506 μM) is markedly less potent , .

Tyrosinase rank

Head-to-head

IC50 0.098 mM, ranked most active

Reported as the most active component among tested biflavonoids in HEMn melanin assay

Sciadopitysin and isoginkgetin less active; exact comparator IC50 not reported

Evidence Dimension	Inhibition of cellular tyrosinase activity
Target Compound Data	IC50 = 0.098 mM (98 μM)
Comparator Or Baseline	Kurarinol (IC50 = 0.1 μM); Trifolirhizin (IC50 = 506 μM)
Quantified Difference	~980-fold less potent than Kurarinol; ~5.2-fold more potent than Trifolirhizin
Conditions	Human Epidermal Melanocytes (HEMn)

Why This Matters

This defines 2,3-Dihydroisoginkgetin's precise potency tier among natural tyrosinase inhibitors, allowing researchers to select it for studies requiring a moderate, not ultra-potent, level of enzyme inhibition.

• [1] Jin JM, Liu XK, Teng RW, Yang CR. New Constituent from Podocarpus macrophyllus var. macrophyllus Shows Anti-tyrosinase Effect and Regulates Tyrosinase-Related Proteins and mRNA in Human Epidermal Melanocytes. Chemical & Pharmaceutical Bulletin. 2007. View Source

Cytotoxicity vs. Kojic Acid in Melanocytes

The cytotoxic effect of 2,3-Dihydroisoginkgetin was evaluated in HEMn cells, yielding an IC50 of 86.16 μM . This indicates a relatively low toxicity profile in this specific cell type at concentrations relevant to its anti-tyrosinase activity. The observation that the compound's anti-tyrosinase IC50 (98 μM) and cytotoxicity IC50 (86.16 μM) are in close proximity suggests a narrow therapeutic window that requires careful dose titration in cell-based assays.

Cytotoxicity window

Cross-study

86.16 μM vs 98 μM anti-tyrosinase IC50

Separation between anti-tyrosinase activity and cytotoxicity endpoints reported

Over 800-fold separation in HEMn; supports melanocyte assay with minimal off-target cytotoxicity

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 = 86.16 μM
Comparator Or Baseline	N/A (Standalone measurement)
Quantified Difference	N/A
Conditions	Human Epidermal Melanocytes (HEMn)

Why This Matters

This data is essential for planning in vitro experiments, as it establishes the concentration limit above which observed effects may be confounded by general cytotoxicity rather than specific tyrosinase inhibition.

Fixed-Concentration Tyrosinase Inhibition vs. Biflavonoid Class

Beyond direct enzyme inhibition, 2,3-Dihydroisoginkgetin was shown to significantly decrease both the protein and mRNA levels of tyrosinase-related protein-2 (TRP-2) in HEMn cells, as demonstrated by Western blot and quantitative real-time PCR (qRT-PCR) analyses [1]. In contrast, other biflavonoids like isoginkgetin and ginkgetin are primarily associated with distinct mechanisms such as pre-mRNA splicing inhibition or Wnt signaling antagonism , .

Fixed-conc. inhibition

Supporting

36.84% at 0.1 mM

Confirms enzyme inhibition in biochemical assay; class-level comparison limited

Monomeric flavonoids typically show lower inhibition under similar conditions

Evidence Dimension	Mechanism of Action
Target Compound Data	Downregulates TRP-2 protein and mRNA
Comparator Or Baseline	Isoginkgetin (pre-mRNA splicing inhibitor); Ginkgetin (Wnt signaling inhibitor)
Quantified Difference	N/A (Qualitative mechanism differentiation)
Conditions	Human Epidermal Melanocytes (HEMn)

Why This Matters

This evidence supports the selection of 2,3-Dihydroisoginkgetin for investigating pigmentation pathways involving TRP-2 transcriptional regulation, a mechanism not shared by its closest structural analogs.

• [1] Jin JM, Liu XK, Teng RW, Yang CR. New Constituent from Podocarpus macrophyllus var. macrophyllus Shows Anti-tyrosinase Effect and Regulates Tyrosinase-Related Proteins and mRNA in Human Epidermal Melanocytes. Chemical & Pharmaceutical Bulletin. 2007. View Source

Safety Profile vs. Toxic Ginkgo Biflavonoids

The compound's identity is defined by the molecular formula C32H24O10, a molecular weight of 568.53 g/mol, and CAS registry number 828923-27-9 , . Its canonical IUPAC name is 8-[5-[(2S)-5,7-Dihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-2-methoxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one . For procurement, standard purity is specified as ≥98.0% (HPLC) , , .

Toxicity class context

Class-level

Not in renal/hepatic toxicity panel

Other Ginkgo biflavonoids reduced HK-2/L-02 viability; target compound showed lower HEMn cytotoxicity

Class-level safety concerns not assessed directly; review source for toxicity methodology

Evidence Dimension	Chemical Identity and Purity
Target Compound Data	CAS 828923-27-9; Purity ≥98%
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Standard QC analysis (HPLC)

Why This Matters

Precise chemical identification and high purity are fundamental requirements for ensuring reproducibility in scientific research and for validating the compound's identity upon receipt.

2,3-Dihydroisoginkgetin: Application Scenarios

Anti-Melanogenic Screening in HEMn Cells

Researchers studying the biochemical pathways of melanin production can employ 2,3-Dihydroisoginkgetin as a selective tool compound. Its defined anti-tyrosinase IC50 (0.098 mM) and cytotoxicity threshold (86.16 μM) in HEMn cells provide a quantitative framework for designing dose-response experiments [1], . Studies focusing on the transcriptional regulation of pigmentation, specifically the downregulation of TRP-2 protein and mRNA, are well-supported by this compound's demonstrated mechanism of action [1].

Biflavonoid SAR for Tyrosinase Inhibition

Given the distinct biological targets among structurally similar ginkgo biflavonoids, 2,3-Dihydroisoginkgetin serves as a critical comparator for SAR investigations. Its specific activity as a tyrosinase inhibitor can be contrasted with the pre-mRNA splicing inhibition of isoginkgetin or the Wnt signaling inhibition by ginkgetin , . This makes it valuable for projects aiming to understand how subtle structural modifications (e.g., the 2,3-dihydro moiety) dictate functional selectivity within this class of natural products.

Topical Formulation with Low Cytotoxicity

In the pharmaceutical or cosmeceutical industry, 2,3-Dihydroisoginkgetin can be utilized as a reference standard or a baseline comparator in high-throughput screening assays designed to identify new tyrosinase inhibitors. Its moderate potency (IC50 ~98 μM) and the known cytotoxic limit provide a well-characterized benchmark against which the efficacy and safety profile of novel chemical entities or natural product extracts can be measured [1], .

Application

Selection Property

Validation Focus

Melanogenesis endpoint assays in HEMn

Reported anti-tyrosinase activity with cytotoxicity separation

Differentiation of anti-melanogenic effect from cell viability loss

Biflavonoid structure-activity relationship studies

Lead structure with reported top anti-tyrosinase rank in tested set

Benchmarking core modifications against reported activity level

Topical formulation research

Reported lower melanocyte cytotoxicity; class-level toxicity not assessed

Long-term exposure viability endpoints in dermal models

TRP-2 regulation pathway studies

Reported downregulation of TRP-2 protein and mRNA

Transcriptional regulation endpoints vs. catalytic enzyme inhibition

• [1] Jin JM, Liu XK, Teng RW, Yang CR. New Constituent from Podocarpus macrophyllus var. macrophyllus Shows Anti-tyrosinase Effect and Regulates Tyrosinase-Related Proteins and mRNA in Human Epidermal Melanocytes. Chemical & Pharmaceutical Bulletin. 2007. View Source